1-Bromo-3-(methylsulfonyl)-5-nitrobenzene
Overview
Description
1-Bromo-3-(methylsulfonyl)-5-nitrobenzene is a chemical compound that is widely used in scientific research. This compound belongs to the family of nitroaromatic compounds and has a molecular formula of C7H6BrNO4S. This compound is synthesized by the reaction of 1-bromo-3-nitrobenzene with dimethyl sulfoxide (DMSO) in the presence of a base.
Mechanism of Action
The mechanism of action of 1-Bromo-3-(methylsulfonyl)-5-nitrobenzene is not well understood. However, it is believed that this compound reacts with thiols in biological samples to form a fluorescent product. This reaction is believed to be a nucleophilic substitution reaction.
Biochemical and Physiological Effects:
1-Bromo-3-(methylsulfonyl)-5-nitrobenzene has no known biochemical or physiological effects. However, this compound is toxic and should be handled with care.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Bromo-3-(methylsulfonyl)-5-nitrobenzene in lab experiments is that it is a versatile reagent that can be used in the synthesis of various organic compounds. However, this compound is toxic and should be handled with care. It is also expensive and not readily available.
Future Directions
There are several future directions for the use of 1-Bromo-3-(methylsulfonyl)-5-nitrobenzene in scientific research. One future direction is the development of new synthetic routes for the production of this compound. Another future direction is the development of new applications for this compound in the field of organic synthesis. Finally, the use of this compound as a fluorescent probe for the detection of thiols in biological samples is an area of active research.
Scientific Research Applications
1-Bromo-3-(methylsulfonyl)-5-nitrobenzene is widely used in scientific research. This compound is used as a reagent in the synthesis of various organic compounds. It is also used as a starting material in the synthesis of pharmaceuticals and agrochemicals. This compound is also used as a fluorescent probe for the detection of thiols in biological samples.
properties
IUPAC Name |
1-bromo-3-methylsulfonyl-5-nitrobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO4S/c1-14(12,13)7-3-5(8)2-6(4-7)9(10)11/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZEVFKBKASENPN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=CC(=C1)[N+](=O)[O-])Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60709183 |
Source
|
| Record name | 1-Bromo-3-(methanesulfonyl)-5-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60709183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-3-(methylsulfonyl)-5-nitrobenzene | |
CAS RN |
62606-15-9 |
Source
|
| Record name | 1-Bromo-3-(methanesulfonyl)-5-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60709183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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